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Cat. No.: B033164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mepanipyrim, an anilinopyrimidine fungicide, is a significant compound in agricultural science

for its efficacy against a range of fungal pathogens, notably Botrytis cinerea (gray mold) and

Venturia species (scab). This technical guide provides an in-depth analysis of Mepanipyrim,

covering its physicochemical properties, synthesis, mechanism of action, analytical

methodologies for its detection, and toxicological profile. The document is intended to serve as

a comprehensive resource for researchers, scientists, and professionals in drug development,

offering detailed experimental protocols and visual representations of key biological pathways

and experimental workflows.

Chemical and Physical Properties
Mepanipyrim is chemically known as 4-methyl-N-phenyl-6-(1-propynyl)pyrimidin-2-amine.[1][2]

[3] Its fundamental properties are summarized in the table below, providing essential data for

experimental design and formulation.
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Property Value References

CAS Number 110235-47-7 [1][2][3]

Molecular Formula C₁₄H₁₃N₃ [1][2][3]

Molecular Weight 223.27 g/mol [1][2][3]

Appearance Light yellow crystalline powder

Melting Point 132.8 °C

Boiling Point 418.2 ± 47.0 °C (Predicted)

Flash Point 131 °C

Vapor Pressure 1.33 mPa at 20°C

Water Solubility 5.58 mg/L at 20°C

LogP (Octanol-Water Partition

Coefficient)
3.280

Synthesis of Mepanipyrim
The synthesis of Mepanipyrim is a multi-step process that involves the formation of a

pyrimidine ring followed by subsequent functionalization. While specific industrial synthesis

protocols are proprietary, a general synthetic route can be outlined based on available chemical

literature. The process typically begins with the condensation of a benzoguanidine salt with

ethyl acetoacetate to form an anilinopyrimidinone intermediate. This intermediate is then

chlorinated using a reagent such as phosphorus oxychloride to yield a 2-chloropyrimidine

aniline derivative. The final step involves a coupling reaction, often a Sonogashira or similar

cross-coupling reaction, between the 2-chloropyrimidine aniline and an alkyne to introduce the

propynyl group, yielding Mepanipyrim.

General Synthetic Scheme:

Formation of the Pyrimidinone Ring: Reaction of a benzoguanidine salt with ethyl

acetoacetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/post/How_to_calculate_pectinase_enzyme_activity2
https://pubchem.ncbi.nlm.nih.gov/compound/Mepanipyrim
https://www.scbt.com/p/mepanipyrim-110235-47-7
https://www.researchgate.net/post/How_to_calculate_pectinase_enzyme_activity2
https://pubchem.ncbi.nlm.nih.gov/compound/Mepanipyrim
https://www.scbt.com/p/mepanipyrim-110235-47-7
https://www.researchgate.net/post/How_to_calculate_pectinase_enzyme_activity2
https://pubchem.ncbi.nlm.nih.gov/compound/Mepanipyrim
https://www.scbt.com/p/mepanipyrim-110235-47-7
https://www.benchchem.com/product/b033164?utm_src=pdf-body
https://www.benchchem.com/product/b033164?utm_src=pdf-body
https://www.benchchem.com/product/b033164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorination: Treatment of the resulting anilinopyrimidinone with a chlorinating agent like

phosphorus oxychloride.

Alkyne Coupling: Cross-coupling reaction of the 2-chloropyrimidine aniline with a suitable

alkyne.

Specific reaction conditions, including catalysts, solvents, temperatures, and yields, are crucial

for optimizing this synthesis and are typically detailed in patented literature.

Mechanism of Action
Antifungal Activity
Mepanipyrim's primary application is as a fungicide. Its mode of action is multifaceted, with

evidence pointing towards two main mechanisms: the inhibition of fungal enzyme secretion and

the disruption of mitochondrial function.

Initially, it was proposed that anilinopyrimidine fungicides like Mepanipyrim inhibit the

biosynthesis of methionine in fungi.[4] However, further research has indicated that this is likely

a secondary effect. The primary mode of action is now believed to be the disruption of

mitochondrial function.[4][5][6] This disruption leads to a cascade of cellular events, including

the inhibition of the secretion of crucial cell-wall-degrading enzymes such as pectinases and

cellulases, which are essential for the pathogen to infect the host plant.[5][6]
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Proposed Mechanism of Mepanipyrim in Fungi

Mepanipyrim
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Mepanipyrim-Induced VLDL Transport Inhibition

Mepanipyrim
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QuEChERS Workflow for Mepanipyrim Analysis

Homogenized Strawberry Sample (10g)

Add Acetonitrile (+1% Acetic Acid) and Internal Standard
Shake for 1 min

Add QuEChERS Salts (MgSO4, NaCl, etc.)
Shake for 1 min

Centrifuge (≥3000g, 5 min)

Collect Supernatant

d-SPE Cleanup (MgSO4, PSA, C18)
Vortex and Centrifuge

Filter (0.22 µm)

LC-MS/MS Analysis
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Development of Fungicide Resistance

Initial Fungal Population
(Mostly Susceptible, Few Resistant Individuals)

Repeated Fungicide Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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